Cas no 1361813-03-7 (2-(Aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-acetonitrile)

• Product Name: 2-(Aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-acetonitrile
• CAS No: 1361813-03-7
• MF: C₁₀H₁₁F₂N₃O
• MW: 227.210648775101
• CID: 4932220
• Update Time: 2025-05-22

2-(Aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-acetonitrile

• Inchi： 1S/C10H11F2N3O/c1-16-8-4-6(2-3-13)7(5-14)15-9(8)10(11)12/h4,10H,2,5,14H2,1H3
• InChI Key： JUUCBWVXKLVJDO-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(CC#N)C(CN)=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 0
• Topological Polar Surface Area: 71.9

Additional information on 2-(Aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-acetonitrile

Comprehensive Overview of 2-(Aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-acetonitrile (CAS No. 1361813-03-7)

The compound 2-(Aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-acetonitrile (CAS No. 1361813-03-7) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and aminomethyl functional groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in 2-(Aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-acetonitrile contributes to its lipophilicity, a critical factor in drug design. This property aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy for optimizing drug candidates.

The compound's methoxy and acetonitrile moieties further expand its utility. The methoxy group can influence electronic effects and hydrogen bonding, while the acetonitrile functionality offers versatility in further chemical modifications. These attributes make it a sought-after building block in organic synthesis, particularly for constructing heterocyclic frameworks prevalent in modern pharmaceuticals.

From an applications perspective, 2-(Aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-acetonitrile has garnered attention in the development of kinase inhibitors and antimicrobial agents. Its structural similarity to known bioactive molecules positions it as a promising scaffold for targeting enzyme active sites. Researchers are also exploring its potential in agrochemicals, where fluorinated compounds are prized for their pest control efficacy and environmental persistence.

Synthetic routes to 2-(Aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-acetonitrile typically involve multi-step sequences starting from commercially available pyridine precursors. Key steps often include electrophilic fluorination, nucleophilic substitution, and reductive amination. Process optimization remains an active area of investigation, with a focus on improving yields and minimizing hazardous byproducts.

Analytical characterization of this compound employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography. These methods confirm the structure and purity of the material, which is crucial for its intended applications. Stability studies under various conditions (pH, temperature, light exposure) are routinely conducted to ensure its suitability for different research and development purposes.

The growing interest in 2-(Aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-acetonitrile reflects broader trends in chemical research. As the pharmaceutical industry continues to explore fluorine-containing compounds, this molecule's importance will likely increase. Its combination of hydrogen bond donors and acceptors, along with its moderate molecular weight, makes it particularly attractive for fragment-based drug discovery approaches.

Environmental and safety considerations for handling 2-(Aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-acetonitrile follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended during manipulation. Material safety data sheets provide detailed handling instructions for researchers working with this chemical.

Future research directions for this compound may include exploring its biological activity profile through high-throughput screening, investigating its metabolism in biological systems, and developing more efficient synthetic methodologies. The compound's versatility ensures its continued relevance in multiple areas of chemical research and development.